Cas no 1228631-19-3 (Benzyl 3,5-dioxopiperidine-1-carboxylate)

• Product Name: Benzyl 3,5-dioxopiperidine-1-carboxylate
• CAS No: 1228631-19-3
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD16618536
• CID: 2094166
• PubChem ID: 49761164
• Update Time: 2025-04-21

Benzyl 3,5-dioxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3,5-dioxopiperidine-1-carboxylate
• Benzyl 3,5-dioxo-1-piperidinecarboxylate
• LWXKJIHFJCWJGM-UHFFFAOYSA-N
• SB11341
• FCH2770804
• AK170931
• ST1040259
• 1-Piperidinecarboxylic acid, 3,5-dioxo-, phenylmethyl ester
• CS-0049849
• AKOS025290936
• 1228631-19-3
• MFCD16618536
• 1-Cbz-piperidine-3,5-dione
• AS-33952
• BENZYL3,5-DIOXOPIPERIDINE-1-CARBOXYLATE
• DTXSID601246629
• DB-129720
• SCHEMBL15067221
• Phenylmethyl 3,5-dioxo-1-piperidinecarboxylate
• SY097210

• MDL： MFCD16618536
• Inchi： 1S/C13H13NO4/c15-11-6-12(16)8-14(7-11)13(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： LWXKJIHFJCWJGM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(CC(C1)=O)=O)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: 1.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.7±45.0 °C at 760 mmHg
• Flash Point: 222.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzyl 3,5-dioxopiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)